5-(2,2-Difluoroethoxy)-2-fluoropyridine
Overview
Description
5-(2,2-difluoroethoxy)-2-fluoropyridine (DFP) is a fluorinated heterocyclic compound with a wide range of applications in the scientific and pharmaceutical industries. It is a versatile molecule that can be used as a starting material for the synthesis of a number of compounds, including pharmaceuticals, pesticides, and other chemicals. In addition, DFP has been used in a variety of research applications, such as in the study of enzyme inhibition and drug metabolism. This article aims to provide an overview of the synthesis, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DFP.
Scientific Research Applications
5-(2,2-Difluoroethoxy)-2-fluoropyridine has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a number of compounds, including pharmaceuticals, pesticides, and other chemicals. In addition, this compound has been used in the study of enzyme inhibition and drug metabolism. It has also been used in the study of the mechanism of action of various drugs and in the study of the pharmacokinetics and pharmacodynamics of drugs.
Mechanism of Action
The mechanism of action of 5-(2,2-Difluoroethoxy)-2-fluoropyridine is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in drug metabolism. Specifically, it is believed to act as an inhibitor of cytochrome P450 enzymes, which are responsible for the metabolism of many drugs. It is believed that this compound can bind to these enzymes, preventing them from metabolizing drugs and thus increasing their effectiveness.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have a number of effects on the body. It is believed to increase the effectiveness of drugs by inhibiting the metabolism of those drugs. In addition, it is believed to have a number of anti-inflammatory and antioxidant effects. It is also believed to have a number of effects on the cardiovascular system, including reducing blood pressure and improving circulation.
Advantages and Limitations for Lab Experiments
The use of 5-(2,2-Difluoroethoxy)-2-fluoropyridine in laboratory experiments has a number of advantages. It is a versatile molecule that can be used as a starting material for the synthesis of a number of compounds, including pharmaceuticals, pesticides, and other chemicals. In addition, it is relatively stable and can be stored for long periods of time without degradation. Furthermore, it is relatively easy to synthesize and is available in a variety of formulations.
However, there are a number of limitations to the use of this compound in laboratory experiments. It is a relatively toxic compound and should be handled with care. In addition, it is not soluble in most solvents and can be difficult to work with. Furthermore, it is not very stable and can degrade over time.
Future Directions
The future directions for 5-(2,2-Difluoroethoxy)-2-fluoropyridine are numerous. It has a wide range of potential applications in the pharmaceutical and scientific industries, including as a starting material for the synthesis of a number of compounds, as an inhibitor of cytochrome P450 enzymes, and as an anti-inflammatory and antioxidant agent. In addition, it has potential applications in the study of the mechanism of action of various drugs and in the study of the pharmacokinetics and pharmacodynamics of drugs. Furthermore, it has potential applications in the study of enzyme inhibition and drug metabolism. Finally, it has potential applications in the development of new drugs and in the study of the effects of drugs on the body.
Synthesis Methods
The synthesis of 5-(2,2-Difluoroethoxy)-2-fluoropyridine can be achieved through a variety of methods. The most common method is the reaction between ethyl difluoroacetate and 2-fluoropyridine in the presence of a base, such as sodium hydroxide. This reaction produces a high yield of this compound in a relatively short amount of time. Other methods, such as the reaction of ethyl difluoroacetate with 2-chloropyridine in the presence of a base, can also be used to synthesize this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,2-difluoroethoxy)-2-fluoropyridine involves the reaction of 2-fluoropyridine with 2,2-difluoroethanol in the presence of a suitable catalyst.", "Starting Materials": [ "2-fluoropyridine", "2,2-difluoroethanol", "Catalyst" ], "Reaction": [ "Add 2-fluoropyridine to a reaction vessel", "Add 2,2-difluoroethanol to the reaction vessel", "Add a suitable catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a suitable time period", "Cool the reaction mixture and isolate the product by filtration or other suitable method", "Purify the product by recrystallization or other suitable method" ] } | |
CAS RN |
1550080-01-7 |
Molecular Formula |
C7H6F3NO |
Molecular Weight |
177.12 g/mol |
IUPAC Name |
5-(2,2-difluoroethoxy)-2-fluoropyridine |
InChI |
InChI=1S/C7H6F3NO/c8-6(9)4-12-5-1-2-7(10)11-3-5/h1-3,6H,4H2 |
InChI Key |
MBSBRKIKDJWCEY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NC=C1OCC(F)F)F |
Purity |
95 |
Origin of Product |
United States |
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